Cas no 1779796-11-0 (3-cyclopentyl-2-methoxypropanoic acid)

• Product Name: 3-cyclopentyl-2-methoxypropanoic acid
• CAS No: 1779796-11-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5858103
• PubChem ID: 84109122
• Update Time: 2025-06-07

3-cyclopentyl-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-2-methoxypropanoic acid
• Cyclopentanepropanoic acid, α-methoxy-
• EN300-1815623
• 1779796-11-0

• Inchi： 1S/C9H16O3/c1-12-8(9(10)11)6-7-4-2-3-5-7/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： YHTXJTFMLFCHLV-UHFFFAOYSA-N
• SMILES： C1(CC(OC)C(O)=O)CCCC1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 302.0±15.0 °C(Predicted)
• pka: 3.58±0.10(Predicted)

Additional information on 3-cyclopentyl-2-methoxypropanoic acid

Introduction to 3-cyclopentyl-2-methoxypropanoic acid (CAS No. 1779796-11-0) and Its Emerging Applications in Chemical Biology

3-cyclopentyl-2-methoxypropanoic acid, identified by the CAS number 1779796-11-0, is a structurally unique organic compound that has garnered significant attention in the field of chemical biology due to its distinct pharmacophoric features. This compound belongs to a class of molecules characterized by a cyclopentyl moiety linked to a propanoic acid backbone, with a methoxy group at the second carbon position. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and mechanistic studies.

The cyclopentyl ring in 3-cyclopentyl-2-methoxypropanoic acid contributes to steric hindrance and lipophilicity, which can influence binding affinity and metabolic stability in drug candidates. Additionally, the methoxy group introduces polarity and potential hydrogen bonding capabilities, further enhancing its versatility in molecular interactions. These features have positioned this compound as a promising candidate for exploring novel therapeutic pathways and understanding complex biological processes.

In recent years, advancements in synthetic chemistry have enabled the efficient preparation of derivatives of 3-cyclopentyl-2-methoxypropanoic acid, allowing researchers to fine-tune its properties for specific applications. For instance, modifications at the cyclopentyl ring or the methoxy-substituted propanoic acid moiety have led to compounds with enhanced binding affinity to target proteins or improved pharmacokinetic profiles. Such modifications are critical in developing next-generation pharmaceuticals with improved efficacy and reduced side effects.

One of the most compelling areas of research involving 3-cyclopentyl-2-methoxypropanoic acid is its potential as an intermediate in the synthesis of bioactive molecules. The compound’s structural framework can be readily modified to introduce additional functional groups, such as hydroxyl or carboxylic acids, which are commonly found in natural products and drug candidates. This adaptability makes it an attractive building block for medicinal chemists seeking to explore new chemical spaces.

Recent studies have highlighted the role of 3-cyclopentyl-2-methoxypropanoic acid in modulating enzyme activity and cellular signaling pathways. For example, derivatives of this compound have been shown to interact with kinases and other enzymes involved in cancer metabolism, offering insights into potential therapeutic strategies. Furthermore, its structural similarity to known bioactive compounds suggests that it may serve as a lead compound for developing inhibitors targeting neurological disorders, where precise molecular interactions are crucial.

The synthesis of 3-cyclopentyl-2-methoxypropanoic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. The use of advanced catalytic systems has improved the efficiency and selectivity of these reactions, enabling large-scale production for research purposes. Such synthetic advancements are essential for translating laboratory discoveries into viable drug candidates that can undergo preclinical and clinical evaluations.

In conclusion, 3-cyclopentyl-2-methoxypropanoic acid (CAS No. 1779796-11-0) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of steric hindrance from the cyclopentyl ring and polar interactions from the methoxy group makes it a versatile scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and improving human health.